2-(Pyridin-3-yl)-1H-benzo[d]imidazole

• IUPAC Name: 2-pyridin-3-yl-1H-benzimidazole
• InChI: InChI=1S/C12H9N3/c1-2-6-11-10(5-1)14-12(15-11)9-4-3-7-13-8-9/h1-8H,(H,14,15)
• InChI Key: BOUOQESVDURNSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C3=CN=CC=C3
• Molecular Formula: C12H9N3
• DSSTOX Substance ID: DTXSID40289655
• Molecular Weight: 195.22 g/mol
• CAS RN: 1137-67-3

Description

Synthesis Analysis

The synthesis of derivatives similar to 2-(Pyridin-3-yl)-1H-benzo[d]imidazole involves the N-alkylation of 2-(pyridin-2-yl)-1H-benzo[d]imidazole, leading to a variety of compounds characterized by IR, NMR, and UV-vis spectroscopy, alongside single-crystal X-ray diffraction techniques. These methodologies allow for the detailed structural elucidation of these compounds, showcasing their complex architecture and the efficiency of their synthetic routes (Özdemir, Dayan, & Demirmen, 2016).

Molecular Structure Analysis

The molecular structure of compounds within this family is often determined using advanced quantum chemical calculations, such as density functional theory (DFT). These theoretical approaches, combined with experimental techniques like X-ray crystallography, provide comprehensive insights into the molecular geometry, electronic structure, and spectroscopic properties of the compounds. This dual approach ensures a thorough understanding of their molecular architecture and how it influences their reactivity and physical properties (Özdemir et al., 2016).

Chemical Reactions and Properties

This compound derivatives are pivotal in facilitating various chemical reactions, including the formation of C-N, C-O, and C-S bonds. These reactions are often carried out under metal-free conditions, showcasing the compound's versatility and utility in organic synthesis. The ability to form such a wide array of bonds underlines the compound's significance in the development of new chemical methodologies and its potential in synthetic chemistry (Cao et al., 2014).

Physical Properties Analysis

The physical properties of this compound and its derivatives, including solubility, melting points, and crystalline structure, are directly influenced by their molecular structure. These properties are crucial for their application in material science and pharmaceuticals, where solubility and stability play key roles. Experimental and theoretical studies provide valuable data on these aspects, facilitating their practical applications (Özdemir et al., 2016).

Chemical Properties Analysis

The chemical properties of these compounds, such as reactivity, acidity, and basicity, are shaped by their unique molecular structure. The presence of both pyridine and benzimidazole moieties contributes to their complex chemical behavior, making them suitable for a wide range of chemical transformations. This versatility is essential for their use in catalysis, synthetic organic chemistry, and the development of new materials and chemical sensors (Cao et al., 2014).

Scientific Research Applications

• Antimicrobial Applications : Mallemula et al. (2015) synthesized novel series of 2-(pyridin-3-yl)-1H-benzo[d]imidazoles, examining their in-vitro antimicrobial activity against several bacteria and the fungus Candida albicans. These compounds showed promise as antimicrobial agents (Mallemula, Sanghai, Himabindu, & Chakravarthy, 2015).

• Cancer Research : Velaparthi et al. (2007) explored 3-(1H-benzo[d]imidazol-2-yl)pyridin-2(1H)-one inhibitors of the insulin-like growth factor receptor-1 (IGF-1R), which is significant in cancer research. They aimed to improve selectivity and reduce side effects associated with cytochrome P450 inhibition (Velaparthi et al., 2007).

• Chemical Synthesis and Characterization : Il’icheva et al. (2017) focused on the synthesis and structural characterization of potassium 2-(pyridin-2-yl)-1H-benzo[d]imidazolate, leading to the creation of new bis(diimine) ligands. This research contributes to the understanding of the chemical properties and potential applications of these compounds (Il’icheva et al., 2017).

• Spectroscopic Analysis : Özdemir et al. (2016) synthesized and characterized 1-(Cyclohexylmethyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole, conducting a detailed spectroscopic analysis using FT-IR, NMR, and UV methods. This work enhances understanding of the molecular structure and properties of these compounds (Özdemir, Dayan, & Demirmen, 2016).

• Chemosensors for Amino Acids : Xiang et al. (2013) developed a 2-(pyridin-2-yl)-1H-benzo[d]imidazole-based conjugated polymer as a selective chemosensor for Cu2+ and Ni2+ ions. This compound displayed notable fluorescence "turn on" properties with high selectivity towards specific amino acids, highlighting its potential in biosensing applications (Xiang et al., 2013).

• Pharmaceutical Development : Pessoa-Mahana et al. (2010) synthesized a series of 1-(2-(4-arylpiperazin-1-yl)alkyl)-2-(pyridin-3-yl)-1H-benzimidazole derivatives related to the anti-HIV-1 drug Delavirdine. These compounds are part of the bis(heteroaryl)piperazines family, known for HIV-1 reverse transcriptase inhibition (Pessoa-Mahana et al., 2010).

Mechanism of Action

Target of Action

Benzimidazole derivatives, including 2-(3-pyridyl)benzimidazole, have been reported to act as corrosion inhibitors for metals . They are also known to exhibit fluorescence when encapsulated in certain environments .

Mode of Action

2-(3-Pyridyl)benzimidazole acts as a mixed-type inhibitor, exhibiting a stronger inhibitive effect on the cathodic reaction than on the anodic one . This inhibiting behavior appears as a consequence of an energetic effect and blocking of the active surface atoms, leading to the decrease of the surface concentration of the hydrogen ions and the increase of hydrogen evolution overpotential .

Biochemical Pathways

It’s known that when encapsulated in the water nanochannels of a nafion membrane, 2-(3-pyridyl)benzimidazole exhibits fluorescence from a monocationic species, t*, in which the pyridyl nitrogen is protonated .

Pharmacokinetics

Benzimidazole derivatives are known for their outstanding bioavailability, safety, and stability profiles .

Result of Action

It’s known that benzimidazole derivatives generally protect the metal from corrosion by forming a film on the metal surface .

Action Environment

The action of 2-(3-Pyridyl)benzimidazole is influenced by environmental factors. For instance, when encapsulated in the water nanochannels of a Nafion membrane, it exhibits fluorescence from a monocationic species . The band ascribed to the fluorophores residing near the interface becomes the predominant one in partially dehydrated membranes, thereby fortifying the importance of electrostatic interactions at low hydration levels .

Future Directions

Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles. Therefore, there is significant interest in the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core aiming to improve the ecological impact of the classical schemes.

Biochemical Analysis

Biochemical Properties

They exhibit stronger inhibitive effect on the cathodic reaction than on the anodic one . This suggests that 2-(3-Pyridyl)benzimidazole might interact with certain enzymes and proteins involved in these reactions.

Molecular Mechanism

For instance, it might bind to certain biomolecules, leading to enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Benzimidazole derivatives are known to interact with various enzymes and cofactors , suggesting that 2-(3-Pyridyl)benzimidazole might be involved in similar metabolic pathways.

Q & A

ANone: The molecular formula of 2-(3-Pyridyl)benzimidazole is C₁₂H₉N₃, and its molecular weight is 195.22 g/mol. []

ANone: Yes, various studies report spectroscopic data for 2-(3-Pyridyl)benzimidazole, including infrared (IR) spectroscopy, 1H Nuclear Magnetic Resonance (NMR) spectroscopy, and ultraviolet-visible (UV-Vis) spectroscopy. These techniques are used to confirm the compound's structure and study its properties. [, , , , ]

ANone: Research shows that 2-(3-Pyridyl)benzimidazole encapsulated in Nafion membranes exhibits fluorescence from a monocationic species, where the pyridyl nitrogen is protonated (T*). This suggests that Nafion promotes the formation of an uncommon excited state in the molecule. [, ]

ANone: Studies indicate that annealing cast Nafion thin films containing 2-(3-Pyridyl)benzimidazole can decrease their acidity and water uptake. This is attributed to the formation of sulfonic acid anhydrides within the film. Notably, acid treatment can restore the acidity to levels comparable to non-annealed films. []

ANone: 2-(3-Pyridyl)benzimidazole acts as a versatile ligand, forming diverse metal complexes with transition metals like Ag(I), Cd(II), Co(II), Cu(II), Fe(II), Hg(II), Ni(II), Sb(III), and Zn(II). [, , , , , , , , , , , , ]

ANone: The molecule possesses two potential nitrogen donor atoms – one in the pyridine ring and another in the benzimidazole ring – allowing for various coordination modes. It can act as a bidentate chelating ligand, bridging ligand, or form multinuclear complexes. [, , ]

ANone: Research reveals that 2-(3-Pyridyl)benzimidazole-based complexes exhibit a diverse range of supramolecular architectures, including 1D chains, 2D layers, and 3D frameworks. The specific structure depends on factors like the metal ion, counterions, and reaction conditions. [, , , , , , , , , , ]

ANone: Yes, 2-(3-Pyridyl)benzimidazole exhibits luminescent properties, and some of its metal complexes display enhanced luminescence. [, , , ]

ANone: The luminescence behavior of 2-(3-Pyridyl)benzimidazole is sensitive to its environment. Studies show that its emission properties can change depending on the solvent, pH, and presence of metal ions. [, , ]

ANone: Studies have explored the potential applications of 2-(3-Pyridyl)benzimidazole and its derivatives, including antifungal activity and as potential inhibitors of HIV-1 reverse transcriptase. [, , , ]

ANone: Batch equilibrium methods are commonly employed to investigate the adsorption and desorption behavior of 2-(3-Pyridyl)benzimidazole on soil minerals. This method helps determine the compound's affinity for different soil components and its potential mobility in the environment. []

ANone: One-way analysis of variance (ANOVA) is a widely used statistical method to analyze data from adsorption-desorption studies. Additionally, residual plots are employed to evaluate the goodness of fit for the experimental data to specific adsorption models. []

ANone: Research shows that 2-(3-Pyridyl)benzimidazole exhibits varying adsorption affinities for different soil minerals. Montmorillonite, with its high surface area and inter-lattice spacing, shows significantly higher adsorption compared to other minerals like alumina, silica, and muscovite. []